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Introduction
Trivinylmethoxysilane (TVMS) is a versatile organosilicon compound characterized by the

presence of three reactive vinyl groups and a hydrolyzable methoxy group attached to a central

silicon atom. This unique combination of functionalities makes it a valuable crosslinking and

coupling agent in a wide array of applications, particularly in polymer and materials science. Its

ability to form stable covalent bonds with both organic polymers and inorganic substrates

allows for the creation of hybrid materials with enhanced mechanical, thermal, and adhesive

properties. This technical guide provides a comprehensive overview of the chemical structure,

properties, synthesis, and key applications of trivinylmethoxysilane, offering insights for

researchers and professionals working in materials development and related fields.
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Trivinylmethoxysilane is a clear, colorless liquid with the chemical formula C₇H₁₂OSi and a

molecular weight of 140.26 g/mol .[1] The central silicon atom is bonded to three vinyl (-

CH=CH₂) groups and one methoxy (-OCH₃) group, resulting in a tetrahedral geometry.

Molecular Structure
Computational modeling and spectroscopic analyses are essential to fully elucidate the three-

dimensional structure of trivinylmethoxysilane, including its precise bond lengths and angles.

Due to the rotational freedom around the Si-C and Si-O bonds, the molecule can adopt various

conformations. Theoretical studies are instrumental in determining the most stable geometric

arrangement.

Diagram: Molecular Structure of Trivinylmethoxysilane

A 2D representation of the trivinylmethoxysilane molecule.

Physical and Chemical Properties
A summary of the key physical and chemical properties of trivinylmethoxysilane is presented

in the table below.

Property Value

CAS Number 193828-96-5[1]

Molecular Formula C₇H₁₂OSi[1]

Molecular Weight 140.26 g/mol [1]

Boiling Point 131-133 °C[1]

Density ~0.818 g/cm³[1]

Refractive Index 1.4400[1]

Flash Point 26 °C[1]

Hydrolytic Sensitivity Reacts slowly with moisture/water[1]
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The synthesis of trivinylmethoxysilane can be achieved through a Grignard reaction, a

versatile method for forming carbon-silicon bonds. This typically involves the reaction of a vinyl

Grignard reagent, such as vinylmagnesium bromide, with a suitable silicon-containing

precursor.

Experimental Protocol: Synthesis via Grignard Reaction
Materials:

Magnesium turnings

Vinyl bromide

Anhydrous tetrahydrofuran (THF)

Trichloromethoxysilane

Iodine (as an initiator)

Anhydrous diethyl ether

Saturated ammonium chloride solution

Procedure:

Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a

reflux condenser, a dropping funnel, and a mechanical stirrer, place magnesium turnings.

Add a small crystal of iodine and a minimal amount of anhydrous THF.

Initiate the reaction by adding a small amount of a solution of vinyl bromide in anhydrous

THF. The disappearance of the iodine color and the gentle refluxing of the solvent indicate

the start of the Grignard reaction.

Slowly add the remaining vinyl bromide solution to maintain a steady reflux. After the addition

is complete, continue to stir the mixture at room temperature for an additional 1-2 hours to

ensure complete formation of vinylmagnesium bromide.
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Reaction with Trichloromethoxysilane: Cool the Grignard reagent solution in an ice bath.

Slowly add a solution of trichloromethoxysilane in anhydrous diethyl ether via the dropping

funnel with vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then reflux for 2-3 hours.

Work-up: Cool the reaction mixture and slowly pour it into a stirred solution of saturated

ammonium chloride to quench any unreacted Grignard reagent and precipitate the

magnesium salts.

Separate the organic layer and extract the aqueous layer with diethyl ether. Combine the

organic extracts, dry over anhydrous sodium sulfate, and filter.

Purification: Remove the solvent by rotary evaporation. The crude product can then be

purified by fractional distillation under reduced pressure to yield pure trivinylmethoxysilane.

Reactivity and Mechanisms
The utility of trivinylmethoxysilane as a coupling and crosslinking agent stems from the

distinct reactivity of its vinyl and methoxy groups.

Hydrolysis and Condensation of the Methoxy Group
The methoxy group is susceptible to hydrolysis in the presence of water, leading to the

formation of a silanol group (-Si-OH) and methanol. This reaction is a critical first step in the

adhesion to inorganic substrates. The resulting silanol groups are highly reactive and can

condense with other silanol groups (either from other trivinylmethoxysilane molecules or from

the surface of an inorganic material) to form stable siloxane bridges (Si-O-Si). This

condensation process is responsible for the formation of a durable interface between the

organic polymer and the inorganic filler or substrate.

Diagram: Hydrolysis and Condensation of Trivinylmethoxysilane
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Simplified reaction pathway for the hydrolysis and condensation of trivinylmethoxysilane on

an inorganic substrate.

Radical-Initiated Grafting of Vinyl Groups
The three vinyl groups of trivinylmethoxysilane are readily susceptible to free-radical

polymerization. In the presence of a radical initiator, such as a peroxide, the vinyl groups can

be grafted onto the backbone of a polymer, such as polyethylene. This process introduces

pendant silane functionalities along the polymer chain. These grafted silane groups can then

undergo hydrolysis and condensation, leading to crosslinking between polymer chains and

creating a robust, three-dimensional network. This crosslinking significantly improves the

mechanical strength, thermal stability, and solvent resistance of the polymer.

Applications in Materials Science
The dual reactivity of trivinylmethoxysilane makes it a highly effective adhesion promoter and

crosslinking agent in a variety of composite materials.

Adhesion Promoter in Polymer Composites
Trivinylmethoxysilane is widely used to improve the adhesion between organic polymers and

inorganic fillers or reinforcements, such as glass fibers, silica, and metal oxides. By forming

covalent bonds with both the polymer matrix and the inorganic surface, it creates a strong and

durable interface, leading to improved stress transfer and overall composite performance. For

instance, in polyethylene composites, the addition of silane coupling agents has been shown to

significantly enhance adhesion strength.[1][2]
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Crosslinking of Polyethylene
The grafting of trivinylmethoxysilane onto polyethylene followed by moisture-induced

crosslinking is a common industrial process for producing crosslinked polyethylene (XLPE).

This material exhibits superior mechanical properties, including increased tensile strength and

improved resistance to creep and environmental stress cracking, making it suitable for

applications such as wire and cable insulation, pipes for hot and cold water, and in the

automotive industry. Studies on vinyltrimethoxysilane-crosslinked high-molecular-weight

polyethylene have demonstrated improvements in wear resistance.[3][4]

Spectroscopic Characterization
The structure and purity of trivinylmethoxysilane can be confirmed using various

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Fourier-

Transform Infrared (FTIR) spectroscopy. While specific high-resolution spectra for

trivinylmethoxysilane are not readily available in public databases, data from closely related

vinylsilanes can provide valuable reference points for spectral interpretation.

¹H and ¹³C NMR Spectroscopy
In the ¹H NMR spectrum, the vinyl protons are expected to appear in the region of 5.5-6.5 ppm,

exhibiting complex splitting patterns due to geminal and vicinal couplings. The methoxy protons

will give a sharp singlet around 3.5 ppm. In the ¹³C NMR spectrum, the vinyl carbons will

resonate in the olefinic region (typically 120-140 ppm), while the methoxy carbon will appear

around 50 ppm. Spectral databases for organosilicon compounds can aid in the precise

assignment of these peaks.[5][6]

FTIR Spectroscopy
The FTIR spectrum of trivinylmethoxysilane will show characteristic absorption bands

corresponding to its functional groups. Key expected peaks include:

C=C stretching (vinyl): ~1600 cm⁻¹

=C-H stretching (vinyl): ~3050-3100 cm⁻¹

Si-O-C stretching: A strong band around 1080-1100 cm⁻¹
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C-H stretching (methoxy): ~2840-2960 cm⁻¹

Si-C stretching: ~700-800 cm⁻¹

Databases of FTIR spectra for organosilicon compounds are valuable resources for detailed

spectral analysis.[7][8][9][10]

Safety and Handling
Trivinylmethoxysilane is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated area. It is sensitive to moisture and should be stored in a tightly

sealed container under an inert atmosphere. Personal protective equipment, including safety

goggles, gloves, and a lab coat, should be worn when handling this chemical.

Conclusion
Trivinylmethoxysilane is a key organofunctional silane that plays a critical role in the

development of advanced materials. Its unique molecular structure, featuring both hydrolyzable

methoxy and polymerizable vinyl groups, enables it to effectively couple organic polymers to

inorganic substrates and to create robust crosslinked polymer networks. This in-depth technical

guide has provided a comprehensive overview of its chemical properties, synthesis, reactivity,

and major applications, offering valuable insights for researchers and professionals in the fields

of materials science and chemical engineering. Further research into the precise structure-

property relationships and the optimization of its use in various composite systems will continue

to expand its utility in creating innovative and high-performance materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. scispace.com [scispace.com]

5. reddit.com [reddit.com]

6. NMRPredict C13 NMR Database [modgraph.co.uk]

7. sciencesolutions.wiley.com [sciencesolutions.wiley.com]

8. gelest.com [gelest.com]

9. ATR-FTIR Spectra Databases - S.T.Japan Europe GmbH [stjapan.de]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-Depth Technical Guide to Trivinylmethoxysilane:
Structure, Properties, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b060962/docs#an-in-depth-technical-guide-to-
trivinylmethoxysilane-structure-properties-and-applications]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b060962?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/233176317_Surface_Silanization_of_Polyethylene_for_Enhanced_Adhesion
https://www.researchgate.net/publication/260173424_Adhesion_between_polyethylenes_and_different_types_of_polypropylenes
https://www.researchgate.net/publication/318715927_Thermal_and_Mechanical_Properties_of_Vinyltrimethoxysilane_VTMOS_Crosslinked_High_Molecular_Weight_Polyethylene_HMWPE
https://scispace.com/pdf/thermal-and-mechanical-properties-of-vinyltrimethoxysilane-33j3oth918.pdf
https://www.reddit.com/r/OrganicChemistry/comments/1akp6wv/is_there_a_website_for_common_1h_or_13c_nmr/
https://www.modgraph.co.uk/product_nmr_database.htm
https://sciencesolutions.wiley.com/wp-content/uploads/databases/OSX_IR_Organosilicons_Spectral_Database_Specification_Sheet.pdf
https://www.gelest.com/wp-content/uploads/5000A_Section1_InfraredAnalysis.pdf
https://www.stjapan.de/spectra-databases/atr-ftir-spectra-databases/
https://www.researchgate.net/publication/272481071_Infrared_Analysis_of_Organosilicon_Compounds
https://www.benchchem.com/product/b060962/docs#an-in-depth-technical-guide-to-trivinylmethoxysilane-structure-properties-and-applications
https://www.benchchem.com/product/b060962/docs#an-in-depth-technical-guide-to-trivinylmethoxysilane-structure-properties-and-applications
https://www.benchchem.com/product/b060962/docs#an-in-depth-technical-guide-to-trivinylmethoxysilane-structure-properties-and-applications
https://www.benchchem.com/product/b060962/docs#an-in-depth-technical-guide-to-trivinylmethoxysilane-structure-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060962?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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